Cas no 1391610-04-0 (Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate)

1391610-04-0 structure
Product name:Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate
CAS No:1391610-04-0
MF:C19H19BrFNO2
MW:392.262068033218
CID:4698300
Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylate
- VGZIVHADYLBLFL-UHFFFAOYSA-N
- 2-(3-bromo-phenyl)-6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline-8-carboxylic acid methyl ester
- Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate
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- Inchi: 1S/C19H19BrFNO2/c1-19(2)10-16(11-5-4-6-12(20)7-11)22-17-14(18(23)24-3)8-13(21)9-15(17)19/h4-9,16,22H,10H2,1-3H3
- InChI Key: VGZIVHADYLBLFL-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1CC(C)(C)C2C=C(C=C(C(=O)OC)C=2N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 472
- Topological Polar Surface Area: 38.3
Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XY0236-0.5g |
methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylate |
1391610-04-0 | 95% | 0.5g |
$1000 | 2023-09-07 |
Methyl 2-(3-bromophenyl)-6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline-8-carboxylate Related Literature
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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